Cas no 1805535-95-8 (4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
• CAS No: 1805535-95-8
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4804724
• Update Time: 2025-11-06

4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-2-3-1-4(7(10)11)12-5(6(3)13)8(14)15/h1,7,13H,2H2,(H,14,15)
• InChI Key： QLHCNNKDMIQUEA-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=O)O)N=C(C(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 70.4

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

Comprehensive Overview of 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1805535-95-8)

The compound 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1805535-95-8) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a hydroxypyridine core, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel enzyme inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid is its role in addressing contemporary challenges such as drug-resistant pathogens and sustainable crop protection. With the rise of antibiotic resistance, scientists are leveraging its difluoromethyl group to enhance the binding affinity of new drugs to target proteins. Similarly, in agriculture, this compound's derivatives are being tested for their efficacy against plant pathogens, aligning with the global push for eco-friendly pesticides.

The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where slight modifications can significantly alter a compound's pharmacokinetic profile.

In recent years, the demand for fluorinated compounds like 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethyl group, is a widely adopted strategy in drug discovery to improve a molecule's lipophilicity and membrane permeability. This trend is reflected in the increasing number of FDA-approved drugs containing fluorine atoms, underscoring the relevance of this compound in modern therapeutics.

From an industrial perspective, the scalability of 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid production is a critical consideration. Optimizing reaction conditions to achieve high yields and purity is essential for its commercial viability. Advances in green chemistry techniques, such as catalytic fluorination and solvent-free reactions, are being explored to minimize environmental impact while maintaining cost-effectiveness.

Another area of exploration is the compound's potential in material science. Its hydroxypyridine scaffold can serve as a building block for designing metal-chelating ligands, which are useful in catalysis and sensor development. This interdisciplinary applicability highlights the compound's versatility beyond traditional pharmaceutical uses.

Safety and regulatory compliance are paramount when working with 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidance on storage, handling, and disposal, aligning with global chemical safety standards.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1805535-95-8) represents a compelling case study in the intersection of chemical innovation and practical application. Its structural features and adaptability position it as a valuable asset in addressing some of the most pressing challenges in healthcare and agriculture. As research progresses, this compound is likely to play an even more prominent role in the development of next-generation therapeutics and agrochemicals.